3-(3,4-difluorophenyl)-5-[(3-methyl-1H-pyrazol-1-yl)acetyl]-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine

• IUPAC Name: 1-[3-(3,4-difluorophenyl)-6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl]-2-(3-methylpyrazol-1-yl)ethanone
• InChI: InChI=1S/C18H16F2N4O2/c1-11-4-7-24(21-11)10-17(25)23-6-5-16-13(9-23)18(22-26-16)12-2-3-14(19)15(20)8-12/h2-4,7-8H,5-6,9-10H2,1H3
• InChI Key: BIQAOTANCFAGOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)CC(=O)N2CCC3=C(C2)C(=NO3)C4=CC(=C(C=C4)F)F
• Molecular Formula: C18H16F2N4O2
• Molecular Weight: 358.3 g/mol

Description

Synthesis Analysis

The synthesis of related tetrahydropyrazolo[4,3-c]pyridines involves multiple steps, including the formation of reduced pyridine rings adopting specific conformations influenced by substituents and the creation of complex structures through hydrogen bonding and molecular interactions. For instance, compounds like 1-(4-fluorophenyl)-5-methylsulfonyl-3-[4-(trifluoromethyl)phenyl]-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine demonstrate the critical role of substituents in determining the molecular conformation and crystal packing through hydrogen bonds and π-interactions (Sagar et al., 2017).

Molecular Structure Analysis

The molecular structure of related compounds reveals significant insights into their conformations and interactions. For example, the analysis of compounds such as 5-(4-Chlorophenyl)-1-methyl-3-phenyl-3,6,8,9-tetrahydropyrazolo[3,4-b]thiopyrano[4,3-d]pyridine highlights the near coplanarity of pyrazole and pyridine rings and the importance of intermolecular hydrogen bonding and π–π interactions in stabilizing the crystal structure (Jia & Peng, 2011).

Chemical Reactions and Properties

Chemical reactions involving the synthesis of pyrazolo[3,4-b]pyridine derivatives often involve multicomponent reactions, demonstrating the compound's reactivity and the potential for diverse chemical modifications. A study shows the regioselective synthesis of fused polycyclic pyrazolo[3,4-b]pyridines using ultrasound-promoted reactions, illustrating the efficiency and versatility of methods available for synthesizing such compounds (Nikpassand et al., 2010).